![molecular formula C23H35N3O2 B6082326 4-{3-[1-(1-benzyl-3-pyrrolidinyl)-4-piperidinyl]propanoyl}morpholine](/img/structure/B6082326.png)
4-{3-[1-(1-benzyl-3-pyrrolidinyl)-4-piperidinyl]propanoyl}morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{3-[1-(1-benzyl-3-pyrrolidinyl)-4-piperidinyl]propanoyl}morpholine, commonly known as BPMP, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. BPMP is a novel morpholine derivative that exhibits promising pharmacological properties, including antitumor, antiviral, and antimicrobial activities.
Mechanism of Action
The mechanism of action of BPMP is not fully understood. However, it has been proposed that BPMP exerts its antitumor activity by inhibiting the activity of topoisomerase I, an enzyme that is essential for DNA replication and repair. BPMP has also been found to induce apoptosis, a programmed cell death, in cancer cells.
Biochemical and physiological effects:
BPMP has been found to exhibit a range of biochemical and physiological effects. In addition to its antitumor, antiviral, and antimicrobial activities, BPMP has also been found to possess anti-inflammatory properties. Moreover, BPMP has been shown to have a low toxicity profile, making it a potential candidate for the development of new drugs.
Advantages and Limitations for Lab Experiments
One of the major advantages of BPMP is its potent antitumor activity against a wide range of cancer cells. However, the synthesis of BPMP is a complex and time-consuming process, which may limit its use in lab experiments. Additionally, the mechanism of action of BPMP is not fully understood, which may hinder the development of new drugs based on BPMP.
Future Directions
There are several future directions for the research on BPMP. One of the areas of research is the development of new drugs based on BPMP for the treatment of cancer, viral and microbial infections. Additionally, the mechanism of action of BPMP needs to be further elucidated to understand its full potential as a therapeutic agent. Further research is also needed to explore the potential of BPMP in combination with other drugs for the treatment of cancer.
Synthesis Methods
BPMP is synthesized through a multistep process that involves the reaction of morpholine with 4-(4-fluorophenyl)-3-(4-piperidinyl)butan-2-one, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after the reaction of the reduced intermediate with benzyl bromide.
Scientific Research Applications
BPMP has shown promising results in various scientific research studies. It has been found to exhibit potent antitumor activity against a wide range of cancer cells, including breast cancer, lung cancer, and prostate cancer. Additionally, BPMP has also been found to possess antiviral and antimicrobial properties, making it a potential candidate for the development of new antiviral and antimicrobial agents.
properties
IUPAC Name |
3-[1-(1-benzylpyrrolidin-3-yl)piperidin-4-yl]-1-morpholin-4-ylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H35N3O2/c27-23(26-14-16-28-17-15-26)7-6-20-8-12-25(13-9-20)22-10-11-24(19-22)18-21-4-2-1-3-5-21/h1-5,20,22H,6-19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFXWWODXFVJXJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CCC(=O)N2CCOCC2)C3CCN(C3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H35N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.